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Compound of Interest

Compound Name: 4-Bromo-4-methyltetrahydropyran

CAS No.: 66299-88-5

Cat. No.: B3032975

Get Quote

Technical Guide for Medicinal Chemists and Process Scientists

Executive Summary
4-Bromo-4-methyloxane (also known as 4-bromo-4-methyltetrahydropyran) represents a

specialized scaffold in drug design, serving as a functionalized bioisostere of gem-disubstituted

cyclohexanes. While the tetrahydropyran (THP) ring is ubiquitous in medicinal chemistry for its

ability to lower lipophilicity (LogP) compared to carbocycles, the introduction of a geminal

bromo-methyl pair at the C4 position introduces unique conformational constraints and

reactivity profiles. This guide analyzes the steric dominance that dictates its preferred

conformation and outlines robust synthetic protocols to access this tertiary halide while

mitigating elimination side-reactions.

Structural & Conformational Analysis
The Conformational Lock
The structural integrity of 4-bromo-4-methyloxane is governed by the competition between the

methyl group and the bromine atom for the equatorial position. In six-membered rings,
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substituents prefer the equatorial orientation to avoid 1,3-diaxial interactions.

Methyl Group A-Value: ~1.70 kcal/mol[1]

Bromine Atom A-Value: ~0.38 kcal/mol[1]

Thermodynamic Conclusion: The methyl group is significantly bulkier than the bromine atom.

Consequently, the equilibrium heavily favors the conformer where the methyl group is

equatorial and the bromine is axial. This "conformational lock" is critical for predicting the

stereochemical outcome of subsequent substitution reactions.

Visualization of Conformational Equilibrium
The following diagram illustrates the chair-flip equilibrium. Note the high-energy cost of forcing

the methyl group into the axial position.

Thermodynamic Drivers

Conformer A (Preferred)
Methyl-Equatorial / Bromo-Axial

(Minimizes 1,3-diaxial strain)

Conformer B (Disfavored)
Methyl-Axial / Bromo-Equatorial

(High steric penalty: +1.3 kcal/mol)

  Chair Flip (Unfavorable)  

Methyl A-Value: 1.70 kcal/mol
Bromine A-Value: 0.38 kcal/mol

Result: >90% Population in Conformer A

Click to download full resolution via product page

Caption: Thermodynamic equilibrium of 4-bromo-4-methyloxane. The large A-value difference

forces the methyl group equatorial.

Comparative Properties: THP vs. Cyclohexane
Derivatives
In medicinal chemistry, replacing a cyclohexane ring with a THP ring is a standard strategy to

modulate physicochemical properties.[2]
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Feature
Cyclohexane
Derivative

Tetrahydropyran
(THP) Derivative

Impact on Drug
Design

Lipophilicity (LogP) High
Lower (ΔLogP ≈ -1.0

to -1.5)

Improves solubility

and metabolic

stability.

H-Bonding None
Ether Oxygen

(Acceptor)

Creates new vector

for protein-ligand

interaction.

Dipole Moment ~0 D ~1.58 D
Influences orientation

in the binding pocket.

Metabolic Liability
Oxidation at various

C-H bonds

Oxidation often

focused α to oxygen

Predictable metabolic

soft spots.

Synthetic Methodologies
Synthesizing 4-bromo-4-methyloxane requires generating a tertiary bromide. This is chemically

distinct from making secondary bromides due to the heightened risk of E1 or E2 elimination to

form the endocyclic alkene (4-methyl-3,6-dihydro-2H-pyran).

Recommended Route: Grignard Addition &
Hydrobromination
The most reliable route begins with commercially available tetrahydro-4H-pyran-4-one.

Nucleophilic Addition: Addition of methylmagnesium bromide (MeMgBr) to the ketone yields

the tertiary alcohol (4-methyltetrahydro-2H-pyran-4-ol).

Bromination: Conversion of the tertiary alcohol to the bromide.

Note on Reagents: While

is common, it often leads to elimination in tertiary systems. The use of aqueous HBr (48%)
or TMSBr is often preferred for tertiary alcohols to favor substitution via an

mechanism while managing temperature to suppress elimination.
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Synthetic Workflow Diagram

Tetrahydro-4H-pyran-4-one
(Starting Material)

Intermediate: 4-Methyltetrahydropyran-4-ol
(Tertiary Alcohol)

 Step 1: MeMgBr, THF, 0°C 
 (Grignard Addition)

Target: 4-Bromo-4-methyloxane
(Tertiary Bromide)

 Step 2: 48% HBr (aq), 0°C to RT 
 (SN1 Substitution)

Side Product: 4-Methyl-3,6-dihydro-2H-pyran
(Elimination Impurity)

 Heat or Strong Base 
 (E1 Elimination)

Click to download full resolution via product page

Caption: Two-step synthesis from pyran-4-one. Temperature control in Step 2 is vital to prevent

elimination.

Experimental Protocol: Synthesis of 4-Bromo-4-
methyloxane
The following protocol is designed for research-scale synthesis (10–50 mmol scale).

Step 1: 4-Methyltetrahydro-2H-pyran-4-ol
Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

Reagent: Charge with tetrahydro-4H-pyran-4-one (2.0 g, 20 mmol) dissolved in anhydrous

THF (40 mL). Cool to 0°C.

Addition: Dropwise add Methylmagnesium bromide (3.0 M in ether, 8.0 mL, 24 mmol) over

15 minutes.
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Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

Workup: Quench carefully with saturated aqueous

. Extract with EtOAc (3x). Dry organics over

and concentrate.

Yield: Expect >90% yield of the tertiary alcohol as a colorless oil.

Step 2: 4-Bromo-4-methyloxane
Critical Safety Note: Tertiary bromides are unstable. Store at -20°C and use immediately if

possible.

Reaction: Dissolve the crude alcohol (from Step 1) in

(20 mL). Cool to 0°C.

Bromination: Add TMSBr (Trimethylsilyl bromide) (1.2 equiv) dropwise. Alternatively, treat

with 48% HBr (3 equiv) under vigorous stirring.

Monitoring: Monitor by TLC (stain with PMA or

). The alcohol spot will disappear; the bromide is less polar (higher

).

Workup: Wash with cold water and dilute

. Do not use strong base or heat during workup to avoid elimination to the alkene.

Purification: Rapid filtration through a short plug of neutral alumina or silica (eluting with

Hexanes/EtOAc 95:5).

Characterization:

1H NMR (CDCl3): Look for the methyl singlet. Due to the axial bromine, the methyl group

(equatorial) typically resonates around
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1.8–1.9 ppm. The ring protons adjacent to the oxygen will appear as multiplets around
3.6–3.9 ppm.

Applications in Drug Discovery
The 4-bromo-4-methyloxane scaffold is rarely the final drug but acts as a high-value building

block.

Spirocyclic Synthesis: The tertiary bromide is an excellent precursor for generating spiro-

ethers or spiro-amines via intramolecular cyclization, a common motif in modern GPCR

ligands.

Radical Cross-Coupling: While tertiary alkyl halides react poorly in traditional Pd-catalyzed

Suzuki couplings (due to

-hydride elimination), they are ideal substrates for Nickel-catalyzed radical cross-couplings
(e.g., Ni/photoredox dual catalysis) to install the THP ring onto heteroaromatic cores.

Fragment-Based Drug Design (FBDD): The gem-dimethyl effect (Thorpe-Ingold effect)

analogue provided by the methyl/bromo substitution pre-organizes the ring, reducing the

entropic penalty upon binding to a protein target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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